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Compound of Interest

Compound Name: cis-2-Tridecenal

Cat. No.: B15182187

Technical Guide: cis-2-Tridecenal

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of cis-2-Tridecenal, addressing its
chemical identity, physicochemical properties, and analytical characterization. The guide also
touches upon the general biological significance of the broader class of 2-alkenals,
contextualizing the potential relevance of this specific isomer.

Chemical Identity and Properties

cis-2-Tridecenal is an unsaturated aldehyde. While its trans-isomer is well-documented,
specific data for the cis-isomer is less common in publicly accessible databases.

Molecular Formula: C13H240

CAS Number: A specific CAS number for cis-2-Tridecenal is not consistently reported in major
chemical databases. The CAS numbers commonly associated with 2-Tridecenal, such as 7774-
82-5 and 7069-41-2, typically refer to the (E)- or trans-isomer, or a mixture of isomers.[1][2][3]
[4] Commercial preparations of 2-Tridecenal often contain a high percentage of the trans-
isomer with a small percentage of the cis-isomer.[5][6]

The molecular formula for 2-Tridecenal is C13H240.[1][3][4][5][6]
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Physicochemical Data

The following table summarizes the available physicochemical data for 2-Tridecenal. It is
important to note that these values generally represent the trans-isomer or a mixture of

iIsomers.

Property Value Source

Molecular Weight 196.33 g/mol [1][2]
Colorless to slightly yellowish

Appearance o [6]
liquid

Odor Oily, citrus aroma [1]

Boiling Point 115-118 °C @ 10 mmHg [1]

Flash Point ~113-139 °C [31[5]

B Insoluble in water; soluble in
Solubility [6]

alcohol

Experimental Protocols: Isomer Characterization

Differentiating between cis- and trans-isomers of 2-alkenals is critical for research and
development. The following section details the principles of key analytical techniques for this
purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR spectroscopy is a powerful tool for distinguishing between cis- and trans-isomers of
alkenes. The coupling constant (J-value) between the vinyl protons is diagnostic of the
stereochemistry.

e Principle: The magnitude of the coupling constant between two vicinal protons on a double
bond is dependent on the dihedral angle between them.

 trans-lsomers: Typically exhibit a larger coupling constant, in the range of 11-18 Hz.

 cis-Isomers: Show a smaller coupling constant, generally in the range of 6-14 Hz.
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Methodology:

Dissolve a purified sample of 2-Tridecenal in a suitable deuterated solvent (e.g., CDCI3).

Acquire a high-resolution *H NMR spectrum.

Identify the signals corresponding to the protons on the C2 and C3 of the double bond.

Analyze the splitting pattern of these signals to determine the coupling constant (JH2-H3).

A larger coupling constant will indicate a predominance of the trans-isomer, while a smaller
coupling constant suggests the presence of the cis-isomer.

Gas Chromatography (GC)

Gas chromatography can be used to separate cis- and trans-isomers of volatile compounds like
2-Tridecenal, particularly when using a suitable capillary column.

 Principle: Isomers may have slightly different boiling points and interactions with the
stationary phase of the GC column, leading to different retention times.

e Column Selection: A polar capillary column (e.qg., those with a polyethylene glycol or
cyanopropyl stationary phase) often provides better separation of geometric isomers than a
nonpolar column.

Methodology:

Prepare a dilute solution of the 2-Tridecenal sample in a volatile organic solvent.

« Inject the sample into a gas chromatograph equipped with a suitable capillary column and a
flame ionization detector (FID) or a mass spectrometer (MS).

o Develop a temperature program that allows for the separation of the isomers.

e The cis- and trans-isomers, if separated, will appear as distinct peaks in the chromatogram.
The identity of each peak can be confirmed by comparison with reference standards or by
mass spectrometry.
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Logical Workflow for Isomer Analysis

The following diagram illustrates a typical workflow for the analysis and characterization of a 2-
Tridecenal sample to determine its isomeric compaosition.

Workflow for 2-Tridecenal Isomer Analysis

(Z-Tridecenal Sample)

Gas Chromatography-Mass Spectrometry (GC-MS) 1H NMR Spectroscopy

Isomer Separation Isomer Identification

Isomeric Ratio Quantification

Final Report

Click to download full resolution via product page

Caption: Workflow for the analysis of 2-Tridecenal isomers.

Biological Significance of 2-Alkenals

While specific studies on the biological activity of cis-2-Tridecenal are limited, the broader
class of 2-alkenals is known to have various biological effects. These compounds are often
products of lipid peroxidation and can be found in biological systems.

2-Alkenals are reactive electrophiles that can form adducts with cellular nucleophiles, such as
proteins and DNA. This reactivity can lead to a range of biological consequences, including
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both signaling and cytotoxic effects. For example, some 2-alkenals have been shown to induce
oxidative stress and genotoxicity. Further research is needed to elucidate the specific biological
roles and potential therapeutic applications or toxicological profiles of individual 2-alkenal
isomers like cis-2-Tridecenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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